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Compound of Interest

Compound Name: Trypanothione

Cat. No.: B15553995 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trypanothione synthetase (TryS) is a critical enzyme in the redox metabolism of

trypanosomatid parasites, which are responsible for diseases like Chagas disease, African

sleeping sickness, and leishmaniasis.[1] This enzyme catalyzes the ATP-dependent synthesis

of trypanothione, a unique low molecular weight thiol that replaces the function of glutathione

in these organisms.[1][2] The absence of the trypanothione system in humans makes TryS an

attractive and specific target for the development of new anti-parasitic drugs.[2]

The BIOMOL® Green reagent provides a simple, robust, and non-radioactive method for

measuring TryS activity.[3][4] The assay is based on the colorimetric detection of inorganic

phosphate (Pi), which is released during the hydrolysis of ATP in the TryS-catalyzed reaction.

[5] The reagent, a formulation of malachite green and molybdate, forms a stable colored

complex with inorganic phosphate, which can be quantified by measuring the absorbance

around 620-650 nm.[6][7] This application note provides detailed protocols for using the

BIOMOL® Green reagent to determine TryS enzyme kinetics, screen for inhibitors in a high-

throughput format, and determine inhibitor potency.

Principle of the Assay
The enzymatic activity of Trypanothione Synthetase is determined by quantifying the amount

of inorganic phosphate (Pi) released from ATP during the synthesis of trypanothione. The
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reaction proceeds in two ATP-dependent steps. The BIOMOL® Green reagent is added to

terminate the enzymatic reaction and to initiate color development. The intensity of the green

color is directly proportional to the amount of phosphate released, and thus to the TryS activity.

[5]

Biochemical Pathway of Trypanothione Synthesis
The synthesis of trypanothione is a two-step, ATP-dependent process catalyzed by

Trypanothione Synthetase. First, the enzyme synthesizes glutathionylspermidine (Gsp) from

glutathione (GSH) and spermidine. In the second step, another molecule of GSH is added to

Gsp to form N1,N8-bis(glutathionyl)spermidine, also known as trypanothione (T(SH)₂).[8][9]

Both steps require the hydrolysis of ATP to ADP and inorganic phosphate (Pi).[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8942522/
https://www.benchchem.com/product/b15553995?utm_src=pdf-body
https://www.benchchem.com/product/b15553995?utm_src=pdf-body
https://www.benchchem.com/product/b15553995?utm_src=pdf-body
https://www.benchchem.com/product/b15553995?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3745322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2427367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3745322/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glutathione (GSH)

Spermidine

ATP

Glutathionylspermidine (Gsp)

ADP + Pi

Glutathione (GSH)

ATP

Trypanothione (T(SH)₂)

ADP + Pi

 TryS (Step 1)

 TryS (Step 2)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare Reagents
(Buffer, Substrates, Enzyme)

2. Dispense Reagents
(Add Enzyme, ATP, Spd to plate)

Add Inhibitor (optional)
(For IC₅₀/HTS)

3. Initiate Reaction
(Add GSH)

4. Incubate
(e.g., 60 min at RT)

5. Stop & Develop Color
(Add BIOMOL® Green)

6. Incubate
(e.g., 20-30 min at RT)

7. Measure Absorbance
(620-650 nm)

8. Data Analysis
(Calculate activity, IC₅₀, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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